![molecular formula C12H18N2O5S B3834076 N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide](/img/structure/B3834076.png)
N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide
Overview
Description
N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide (HNPS) is a chemical compound that has been extensively studied for its potential use in scientific research. HNPS is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
The mechanism of action of N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide involves the selective inhibition of certain enzymes through the formation of a covalent bond between the sulfonamide group of N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide and the active site of the enzyme. This inhibition can be reversible or irreversible depending on the specific enzyme and the concentration of N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide used.
Biochemical and Physiological Effects:
N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes involved in the biosynthesis of fatty acids and cholesterol. N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide has also been shown to have anti-inflammatory properties and may have potential as a therapeutic agent for the treatment of various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide in lab experiments is its selectivity for certain enzymes, which allows for more precise control over the biochemical pathways being studied. However, the irreversible nature of N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide inhibition can also be a limitation, as it may prevent the recovery of enzyme activity after the experiment is completed.
Future Directions
There are many potential future directions for research involving N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide, including the development of new synthetic methods for producing N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide and related compounds. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide and its potential as a therapeutic agent for various conditions. Finally, research is needed to explore the potential use of N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide in combination with other drugs or therapies to enhance their efficacy.
Scientific Research Applications
N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide has been used in a variety of scientific research applications, including as a tool for studying the mechanisms of action of enzymes and other biological molecules. N-(2-hydroxy-4-nitrophenyl)-1-hexanesulfonamide has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying their function and regulation.
properties
IUPAC Name |
N-(2-hydroxy-4-nitrophenyl)hexane-1-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O5S/c1-2-3-4-5-8-20(18,19)13-11-7-6-10(14(16)17)9-12(11)15/h6-7,9,13,15H,2-5,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUTCHDNEAHCPMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCS(=O)(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-4-nitrophenyl)hexane-1-sulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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